(4-benzhydrylpiperazin-1-yl)-(1H-indol-2-yl)methanone

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(1H-indol-2-yl)methanone
• InChI: InChI=1S/C26H25N3O/c30-26(24-19-22-13-7-8-14-23(22)27-24)29-17-15-28(16-18-29)25(20-9-3-1-4-10-20)21-11-5-2-6-12-21/h1-14,19,25,27H,15-18H2
• InChI Key: ADXXNJXGKIIVLO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C4=CC5=CC=CC=C5N4
• Molecular Formula: C26H25N3O
• Molecular Weight: 395.5 g/mol

Description

(4-benzhydrylpiperazin-1-yl)-(1H-indol-2-yl)methanone, commonly referred to as BIPM, is an indole-based heterocyclic compound that has recently been the focus of much scientific research. BIPM is a powerful inhibitor of the enzyme acetylcholinesterase and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Experimental Procedures

Synthesis

• Lewis Acid-Catalyzed Double Addition of Indoles to Ketones :
  • Researchers have reported a Lewis acid-catalyzed nucleophilic double-addition of indoles to ketones under mild conditions. This process allows access to bis(indolyl)methanes, including those containing all-carbon quaternary centers.

Conclusion

4-(DIPHENYLMETHYL)PIPERAZINYL INDOL-2-YL KETONE

holds promise as an antipsychotic agent. Further optimization, structure-activity relationship studies, and in vivo evaluations are necessary to advance its development. Researchers continue to explore its pharmacological properties and potential clinical applications.